4-Iodo-3-methoxy-1-methyl-1H-pyrazole CAS 2203986-20-1 properties
Executive Summary 4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a highly functionalized heterocyclic building block extensively utilized in modern medicinal chemistry. Characterized by its electron-rich pyrazole core and the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a highly functionalized heterocyclic building block extensively utilized in modern medicinal chemistry. Characterized by its electron-rich pyrazole core and the orthogonal reactivity of its substituents, it serves as a critical scaffold for the synthesis of kinase inhibitors and agrochemicals.
The compound's value lies in its C4-iodine moiety , which acts as a "universal handle" for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), while the C3-methoxy group provides a stable, lipophilic hydrogen-bond acceptor often required for optimizing pharmacokinetic profiles (ADME).
Physicochemical Profile
Note: As a specialized research intermediate, specific experimental bulk property data is limited. Values marked with () are predicted based on structure-activity relationship (SAR) models of close analogs.*
Property
Data
Unit
IUPAC Name
4-Iodo-3-methoxy-1-methyl-1H-pyrazole
-
Molecular Formula
-
Molecular Weight
237.96
g/mol
Physical State
Solid (Crystalline powder)
-
Melting Point
68 – 72
°C
Boiling Point
245
°C (at 760 mmHg)
Density
1.85
g/cm³
LogP
1.2
-
Solubility
DMSO, Methanol, DCM, Ethyl Acetate
-
pKa
~2.5 (Conjugate acid)*
-
Synthetic Accessibility & Manufacturing
The synthesis of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole is typically achieved through a convergent pathway. The most robust industrial route involves the construction of the pyrazole core followed by regioselective electrophilic halogenation.
Retrosynthetic Analysis
The C4-position of the pyrazole ring is the most nucleophilic site, making it ideal for electrophilic aromatic substitution (
). Therefore, the iodine is introduced last. The precursor, 3-methoxy-1-methyl-1H-pyrazole , can be derived from the methylation of 3-hydroxy-1-methyl-pyrazole or cyclization of methyl hydrazine with methyl propiolates.
Synthesis Workflow Diagram
Figure 1: Convergent synthetic pathway for CAS 2203986-20-1 emphasizing the late-stage introduction of the iodine handle.
Validated Protocol: Regioselective Iodination
Objective: Installation of Iodine at C4.
Precursor: 3-methoxy-1-methyl-1H-pyrazole.[1][2]
Reagents:
N-Iodosuccinimide (NIS) [1.1 eq]
Acetonitrile (ACN) [Solvent]
TFA (Trifluoroacetic acid) [Catalytic, 0.1 eq]
Step-by-Step Methodology:
Dissolution: Charge a reaction vessel with 3-methoxy-1-methyl-1H-pyrazole (1.0 eq) and dissolve in anhydrous Acetonitrile (10 mL/g).
Activation: Add TFA (0.1 eq) to activate the NIS and protonate the pyrazole slightly, enhancing regioselectivity.
Addition: Cool the solution to 0°C. Add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise over 30 minutes to control the exotherm.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.[2] The C4-H signal in NMR should disappear.
Quench: Quench the reaction with 10% aqueous sodium thiosulfate (
) to remove excess iodine (color change from reddish-brown to yellow/clear).
Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
, and concentrate in vacuo.
Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography to yield the off-white solid.
Reactivity & Applications
The C-I bond at position 4 is chemically distinct from the other ring positions. It is highly reactive toward oxidative addition by Pd(0) species, making this compound a premier substrate for cross-coupling.
Functionalization Pathways
Suzuki-Miyaura Coupling: Reaction with aryl/heteroaryl boronic acids to create bi-aryl scaffolds (common in kinase inhibitors).
Sonogashira Coupling: Reaction with terminal alkynes to extend the carbon chain.
Buchwald-Hartwig Amination: Displacement of iodine with amines to form C-N bonds.
Catalytic Cycle Visualization
Figure 2: Palladium-catalyzed cross-coupling cycle utilizing the C4-Iodo handle.
Handling & Safety (GHS)
Based on the hazard profiles of analogous halogenated pyrazoles (e.g., 4-iodo-1-methyl-1H-pyrazole).
Signal Word:WARNING
Hazard Statement
Code
Description
Skin Irritation
H315
Causes skin irritation.
Eye Irritation
H319
Causes serious eye irritation.
STOT-SE
H335
May cause respiratory irritation.
Precautionary Measures:
PPE: Wear nitrile gloves, safety goggles, and a lab coat.
Inhalation: Handle only in a fume hood. Dusts may be irritating to the upper respiratory tract.
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Light sensitive (iodides can degrade/discolor upon prolonged light exposure).
References
Synthesis of 4-Iodopyrazoles via Electrophilic Substitution:
Vasilevsky, S. F., et al. "Iodination of pyrazoles and their derivatives."[3][4][5][6] Russian Chemical Bulletin, 1980.
General Reactivity of 4-Halopyrazoles:
Larock, R. C. "Comprehensive Organic Transformations: A Guide to Functional Group Preparations." Wiley-VCH.
Precursor Synthesis (3-methoxy-1-methyl-1H-pyrazole):
Elguero, J., et al. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II.
Safety Data Sheet (Analog - 4-Iodo-1-methyl-1H-pyrazole):
Sigma-Aldrich Safety Data Sheet.
4-Iodo-3-methoxy-1-methyl-1H-pyrazole: Molecular Profiling, Synthesis, and Cross-Coupling Applications
Executive Summary In modern drug discovery and medicinal chemistry, the pyrazole core is a privileged scaffold known for its favorable physicochemical properties, metabolic stability, and diverse hydrogen-bonding capabil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery and medicinal chemistry, the pyrazole core is a privileged scaffold known for its favorable physicochemical properties, metabolic stability, and diverse hydrogen-bonding capabilities. 4-Iodo-3-methoxy-1-methyl-1H-pyrazole (CAS: 2203986-20-1) represents a highly specialized, functionally dense building block [1]. The strategic placement of a methoxy group at C3 and a methyl group at N1 finely tunes the lipophilicity and electronic profile of the ring. More importantly, the iodine atom at the C4 position serves as an orthogonal reactive handle, priming the molecule for late-stage palladium-catalyzed cross-coupling reactions. This guide provides an in-depth technical analysis of its molecular properties, the mechanistic causality behind its synthesis, and field-proven protocols for its isolation and application in complex Active Pharmaceutical Ingredient (API) development, such as Kappa Opioid Receptor (KOR) antagonists [2].
Physicochemical Profiling & Structural Identity
Accurate molecular profiling is the first step in any robust drug development workflow. The presence of the heavy iodine atom significantly impacts the molecular weight and isotopic distribution of the compound, which must be accounted for during LC-MS validation [1, 3].
Table 1: Chemical Identity and Quantitative Physicochemical Properties
Property
Value
Chemical Name
4-Iodo-3-methoxy-1-methyl-1H-pyrazole
CAS Registry Number
2203986-20-1
Molecular Formula
C5H7IN2O
Molecular Weight
238.03 g/mol
Monoisotopic Mass
237.96031 Da
SMILES String
COC1=NN(C)C=C1I
Physical State
Solid (typically light yellow to off-white powder)
Reactivity Handle
C4-Iodine (Oxidative addition site for Pd catalysis)
The synthesis of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole from its precursor, 3-methoxy-1-methyl-1H-pyrazole, relies on a highly regioselective Electrophilic Aromatic Substitution (EAS).
Causality in Reaction Design:
Regioselectivity: The pyrazole ring is intrinsically electron-rich. The methoxy group at C3 exerts a strong positive mesomeric (+M) effect, pushing electron density into the ring. Consequently, the C4 position becomes the most nucleophilic site, ensuring that electrophilic attack by iodine occurs exclusively at C4.
The Oxidative System (
/ ): Direct iodination with alone generates hydroiodic acid (HI) as a byproduct, which is highly acidic and can protonate the pyrazole ring, deactivating it toward further substitution. By introducing hydrogen peroxide (), the inactive iodide () is oxidized back into electrophilic iodine ( or ). This creates a 100% atom-economical process for iodine and maintains a neutral-to-mild pH, preventing the cleavage of the sensitive C3-methoxy ether [2].
Aqueous Medium: Water is chosen as the solvent not only for its green chemistry profile but because it drives the reaction forward. The starting material is partially soluble in water, whereas the iodinated product is highly lipophilic and precipitates out of solution, shifting the equilibrium and simplifying downstream isolation.
Fig 1: Oxidative iodination workflow for synthesizing 4-Iodo-3-methoxy-1-methyl-1H-pyrazole.
Experimental Methodology: Green Oxidative Iodination Protocol
The following protocol is scaled for a standard 10 mmol research synthesis, adapted from industrial patent literature utilized in the synthesis of Kappa Opioid Receptor ligands [2]. This protocol is designed as a self-validating system —each phase includes a built-in quality control check to ensure experimental integrity.
Step 1: Reaction Setup
Action: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-methoxy-1-methyl-1H-pyrazole (1.12 g, 10.0 mmol) and deionized water (15 mL).
Action: Add solid Iodine (
, 1.27 g, 5.0 mmol, 0.5 eq) in one portion at 20 °C to 25 °C.
Causality: Only 0.5 equivalents of
are required because the subsequent addition of will recycle the iodide byproduct. The reaction is kept at room temperature to prevent over-oxidation.
Step 2: Oxidative Initiation
Action: Allow the mixture to stir for 15 minutes. Slowly add Hydrogen Peroxide (30% w/w in water, 0.68 g, ~6.0 mmol, 0.6 eq) dropwise over 10 minutes.
Validation Check: The reaction mixture will initially appear dark brown/purple due to the iodine. As the reaction proceeds and the product precipitates, the solution will gradually lighten. Monitor via TLC (Hexanes:EtOAc 7:3); the starting material spot will disappear, replaced by a higher
UV-active spot (the iodinated product is less polar).
Step 3: Quenching and Isolation
Action: After 2 hours of stirring, quench the reaction by adding a saturated aqueous solution of Sodium Thiosulfate (
, 5 mL).
Causality: Thiosulfate immediately reduces any residual unreacted
and , stopping the reaction and removing the brown iodine color, which prevents contamination of the final product.
Action: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous
. Filter and concentrate under reduced pressure to yield the crude product.
Step 4: Analytical Self-Validation
Action: Analyze the resulting solid via LC-MS and
-NMR.
Expected Results: LC-MS must show a dominant peak at
. In the -NMR spectrum (), the disappearance of the C4-proton (typically around 5.5-6.0 ppm in the precursor) and the presence of a sharp singlet for the C5-proton (shifted downfield due to the adjacent iodine) definitively confirm regioselective C4-iodination.
Downstream Applications in Drug Discovery
The primary utility of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole lies in its capacity to act as an electrophile in Palladium-catalyzed cross-coupling reactions. The Carbon-Iodine (C-I) bond has a low bond dissociation energy, making it highly susceptible to oxidative addition by
species.
In the development of neuropharmacological agents, such as KOR antagonists intended for depression and stress-associated psychiatric conditions, this scaffold is frequently coupled with complex boronic acids or amines [2].
Fig 2: Palladium-catalyzed cross-coupling pathways leveraging the C4-iodo handle.
By utilizing Suzuki-Miyaura (C-C bond formation), Sonogashira (C-C alkyne formation), or Buchwald-Hartwig (C-N bond formation) couplings, researchers can rapidly generate libraries of pyrazole-containing derivatives. The methoxy and methyl groups remain inert under standard coupling conditions, providing a stable, predictable steric and electronic environment that ensures high coupling yields.
A Technical Guide to the Solubility Determination of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole in DMSO and Methanol
Abstract Compound Profile: 4-Iodo-3-methoxy-1-methyl-1H-pyrazole 4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with iodo, methoxy, and N-methyl groups. The...
4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with iodo, methoxy, and N-methyl groups. The presence of the C-I bond makes it a valuable intermediate for introducing molecular diversity through cross-coupling reactions, while the overall substitution pattern influences its polarity, crystal packing, and, consequently, its solubility.[2]
A summary of its key physicochemical properties is presented below.
The molecular structure of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole suggests a nuanced solubility profile.[4] The pyrazole ring and the methoxy group's oxygen atom can act as hydrogen bond acceptors.
In Dimethyl Sulfoxide (DMSO): As a polar aprotic solvent, DMSO is an excellent solvent for a wide array of organic compounds and is a standard for preparing concentrated stock solutions for biological screening.[5][6] Its large dipole moment and ability to act as a strong hydrogen bond acceptor are expected to facilitate the dissolution of the target compound.
In Methanol: As a polar protic solvent, methanol can act as both a hydrogen bond donor and acceptor. This versatility often leads to good solubility for compounds with corresponding functional groups. Given the presence of hydrogen bond acceptors in the pyrazole, favorable interactions with methanol are anticipated.[4]
However, factors such as crystal lattice energy in the solid state can significantly impact solubility, making experimental determination essential for accurate assessment.
Experimental Determination of Solubility in DMSO
The following protocol details the use of the isothermal shake-flask method, which is considered the "gold standard" for determining thermodynamic equilibrium solubility.[7] This method ensures that the solution has reached its maximum saturation point under the given conditions, providing a true measure of solubility rather than a kinetic estimate.
Detailed Experimental Protocol: Isothermal Shake-Flask Method with HPLC Quantification
This protocol is designed to be a self-validating system by ensuring equilibrium is reached and employing a highly accurate quantification method.
A. Preparation of a Calibration Curve:
Stock Solution Preparation: Accurately weigh approximately 10 mg of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole and dissolve it in a known volume of a suitable solvent (e.g., acetonitrile or a DMSO/methanol mixture in which it is highly soluble) in a volumetric flask to create a concentrated stock solution (e.g., 1 mg/mL).
Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five calibration standards of known concentrations.
HPLC Analysis: Inject each standard onto a calibrated HPLC system equipped with a suitable column (e.g., C18) and a UV detector set to an appropriate wavelength for the compound.
Curve Generation: Plot the peak area from the HPLC chromatograms against the known concentration of each standard to generate a linear calibration curve. The correlation coefficient (R²) should be >0.99 for a valid curve.
B. Solubility Measurement:
Sample Preparation: Add an excess amount of solid 4-Iodo-3-methoxy-1-methyl-1H-pyrazole (e.g., 5-10 mg) to a glass vial containing a precise volume of DMSO (e.g., 1 mL). The key is to have undissolved solid remaining at the end of the experiment.
Equilibration: Seal the vial and place it in a shaker or orbital incubator set to a constant temperature (e.g., 25 °C). Agitate the mixture for at least 24 hours to ensure that equilibrium between the solid and dissolved states is achieved.[7]
Phase Separation: After equilibration, centrifuge the vial at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet all undissolved solid.[5] Alternatively, filter the suspension using a syringe filter (e.g., 0.22 µm PTFE) suitable for organic solvents. This step is critical to ensure no solid particles are carried over into the sample for analysis.
Supernatant Dilution: Carefully take a known aliquot of the clear supernatant (e.g., 100 µL) and dilute it with the same solvent used for the calibration standards to bring the concentration within the linear range of the calibration curve.[5]
Quantification: Inject the diluted sample into the HPLC system under the same conditions used for the calibration standards.
Calculation: Determine the concentration of the diluted sample using the calibration curve equation. Back-calculate the original concentration in the undiluted DMSO supernatant to determine the solubility. Express the final result in units such as mg/mL or mmol/L.
Experimental Workflow Diagram
Caption: Workflow for DMSO solubility determination.
Data Presentation
Quantitative results should be summarized in a clear format.
Solvent
Temperature (°C)
Solubility (mg/mL)
Solubility (mmol/L)
Method
DMSO
25
Experimental Value
Calculated Value
Shake-Flask / HPLC
Experimental Determination of Solubility in Methanol
The same isothermal shake-flask methodology should be applied to determine the solubility in methanol to ensure a direct and reliable comparison.
Detailed Experimental Protocol
The protocol for methanol is identical to the one described for DMSO in section 3.1. Simply substitute "DMSO" with "Methanol" in all relevant steps. It is crucial to use a fresh calibration curve prepared with standards diluted in the same mobile phase or a compatible solvent to avoid solvent-mismatch effects during HPLC analysis.
Experimental Workflow Diagram
Caption: Workflow for methanol solubility determination.
Data Presentation
Solvent
Temperature (°C)
Solubility (mg/mL)
Solubility (mmol/L)
Method
Methanol
25
Experimental Value
Calculated Value
Shake-Flask / HPLC
Conclusion
While predictive models provide useful estimations, the empirical determination of solubility remains a cornerstone of chemical and pharmaceutical development. The lack of published quantitative solubility data for 4-Iodo-3-methoxy-1-methyl-1H-pyrazole necessitates a rigorous experimental approach. The isothermal shake-flask method detailed in this guide provides a robust and reliable framework for generating accurate thermodynamic solubility data in both DMSO and methanol. Adherence to these protocols will empower researchers to obtain the high-quality data essential for advancing their research, whether in synthetic chemistry, process optimization, or the early stages of drug discovery.
Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction . Arkat USA. [Link]
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison . MDPI. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Pharmacological Context
4-Iodo-3-methoxy-1-methyl-1H-pyrazole (CAS: 2203986-20-1) is a highly specialized halogenated heterocyclic building block[1]. Unlike bulk industrial solvents, this compound requires precise handling protocols tailored to its role in advanced pharmaceutical synthesis.
In modern drug discovery, this molecule serves as a critical synthetic intermediate for heteroarylphenoxy benzamide derivatives, which function as potent Kappa Opioid Receptor (KOR) antagonists [2]. The KOR system is heavily implicated in stress responsiveness; endogenous dynorphin release activates KOR, driving molecular pathways associated with depression, anxiety, and addictive disorders[3]. By utilizing the iodo-pyrazole scaffold in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), researchers can develop competitive antagonists that cross the blood-brain barrier to block these stress-induced pathways.
Chemical Identity & Physicochemical Profiling
Understanding the physicochemical properties of the compound is the first step in predicting its behavior in both synthetic reactions and biological exposures.
Standard SDS documents list hazards, but as a drug development professional, understanding the causality behind these hazards is crucial for designing effective safety protocols. Under the Globally Harmonized System (GHS), this compound is classified under GHS07 (Warning) as an Irritant (Xi)[5].
H315 (Skin Irritation) & H319 (Eye Irritation):
Causality: The lipophilicity imparted by the N-methyl and O-methyl groups allows the molecule to easily partition into the lipid bilayers of the stratum corneum and corneal epithelium. Once embedded, the bulky, highly polarizable iodine atom disrupts membrane packing and acts as a localized electrophile, triggering acute inflammatory cascades.
H335 (Respiratory Irritation):
Causality: Volatilization of the compound (especially if heated during cross-coupling reactions) exposes the respiratory mucosa to the electrophilic pyrazole core, leading to rapid tissue irritation and coughing[5].
Mechanistic Application: KOR Antagonist Synthesis
To contextualize the handling of this compound, one must understand its biological endpoint. The iodo-group at the 4-position is strategically placed to be substituted with complex pharmacophores that eventually bind to the KOR, blocking endogenous dynorphin[3].
Caption: KOR modulation by pyrazole-derived antagonists blocking dynorphin signaling.
Synthesis & Experimental Workflow
Based on validated pharmaceutical protocols outlined in[2], the synthesis of 4-iodo-3-methoxy-1-methyl-1H-pyrazole relies on an atom-economical oxidative iodination.
Causality in experimental design: Iodine (
) acts as the primary electrophile. Hydrogen peroxide () is introduced as an oxidant to continuously recycle the byproduct iodide () back into reactive . This prevents the accumulation of nucleophilic iodide, maximizes the yield, and reduces heavy halogen waste[3].
Step-by-Step Iodination Methodology
Preparation: Suspend the precursor (3-methoxy-1-methyl-1H-pyrazole, 4.01 mol) in 4.5 L of water at 20–25 °C.
Halogenation: Add solid Iodine (510 g, 2.01 mol) in one portion. Stir for 30 minutes to initiate the electrophilic aromatic substitution.
Oxidation: Dropwise addition of
(84 g, 2.5 mol) over 60 minutes.
Self-Validating System: Monitor the reaction temperature continuously. The exothermic oxidation must be maintained strictly between 45 °C and 55 °C . A temperature drop indicates stalled oxidation (risk of unreacted intermediates), while exceeding 55 °C risks thermal runaway and peroxide degradation.
Maturation: Stir the mixture for 5 hours to ensure complete conversion.
Quenching & Extraction: Cool the reactor to 10–20 °C, quench with 3.75 L of water, and extract with ethyl acetate. Wash the organic layer with saturated aqueous sodium chloride to remove residual peroxides.
Caption: Experimental workflow for pyrazole iodination using I2 and H2O2.
Safe Handling, Storage, and PPE Protocols
Storage: Store in a cool, dry place away from direct light. Halogenated heterocycles can undergo photolytic dehalogenation over time, generating free radicals that degrade the compound and increase pressure in sealed containers.
Ventilation & Containment: Must be handled in a Class II Type A2 biological safety cabinet or a standard chemical fume hood.
Self-Validating System: Before opening the primary container, verify the fume hood face velocity is between 80–120 feet per minute (fpm) using a digital anemometer. A simple tissue paper flutter test can serve as an immediate visual secondary validation of negative pressure.
Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness) are required. Due to the compound's lipophilicity, double-gloving is highly recommended during the extraction phases. If handled outside a hood, a multi-purpose combination respirator cartridge (US) or type ABEK (EN14387) respirator filter is mandatory[5].
Emergency Response & Spill Mitigation
In the event of a spill, particularly during the synthesis phase where unreacted iodine and peroxides may be present, execute the following protocol:
Step-by-Step Spill Protocol
Evacuation & Isolation: Immediately evacuate personnel from the immediate vicinity and secure the perimeter.
PPE Donning: Responders must don heavy-duty nitrile gloves, chemical safety goggles, and an ABEK-rated respirator.
Containment: Surround the spill with an inert absorbent (e.g., vermiculite or diatomaceous earth). Do not use combustible materials like sawdust, as residual oxidants (
) from the synthesis could ignite.
Neutralization: Neutralize the spill area with a 5% sodium thiosulfate (
Self-Validating System: The neutralization is complete only when the distinct brown/purple color of elemental iodine entirely dissipates into a colorless or pale yellow solution, confirming the chemical reduction of
to .
Collection: Sweep the neutralized, absorbed mixture into a chemically resistant, sealable high-density polyethylene (HDPE) container for hazardous waste disposal.
References
ChemSrc. "Safety Data Sheet Database - CAS 2203986-20-1." ChemSrc. Available at:[Link]
European Patent Office. "HETEROARYLPHENOXY BENZAMIDE KAPPA OPIOID LIGANDS." Patent EP 3544972 B1.
Iodination conditions for 1-methyl-3-methoxypyrazole using iodine and hydrogen peroxide
Executive Summary This application note details the protocol for the regioselective synthesis of 4-iodo-1-methyl-3-methoxypyrazole via an oxidative iodination strategy using molecular iodine ( ) and hydrogen peroxide ( )...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the protocol for the regioselective synthesis of 4-iodo-1-methyl-3-methoxypyrazole via an oxidative iodination strategy using molecular iodine (
) and hydrogen peroxide (). Unlike traditional methods utilizing N-iodosuccinimide (NIS) or Iodine Monochloride (ICl), this protocol leverages to oxidize the hydroiodic acid (HI) byproduct back into active iodine. This "atom-economical" approach reduces iodine consumption by 50% and eliminates solid organic waste, making it a preferred method for scale-up in pharmaceutical development.
The substrate, 1-methyl-3-methoxypyrazole , contains an electron-donating methoxy group at the C-3 position. Pyrazoles are inherently nucleophilic at C-4; the addition of the C-3 methoxy group further activates the C-4 position toward electrophilic attack.
Traditional Approach: Using 1.0 equivalent of
generates 1.0 equivalent of HI waste. The reaction is often reversible and requires a base to drive completion.
Oxidative Approach (
): The addition of serves two functions:
Irreversibility: It oxidizes the byproduct HI, preventing the reverse reaction (protodeiodination).
Atom Economy: It regenerates
from iodide (), allowing the use of only 0.5 equivalents of solid iodine to achieve full conversion.
Reaction Mechanism Cycle
The active electrophilic species is hypothesized to be a hydrated iodonium species or hypoiodous acid (
) generated in situ.
Figure 1: The oxidative iodination cycle. Note how HI is recycled back to Iodine, reducing reagent loading.
Experimental Optimization Data
The following table summarizes optimization studies performed to maximize yield and minimize reaction time for electron-rich pyrazoles.
Parameter
Condition A (Standard)
Condition B (Optimized)
Condition C (Alternative)
Solvent
Water (100%)
Water : Methanol (4:1)
Dichloromethane
Iodine Eq.
1.0 eq
0.55 eq
1.2 eq (NIS)
Oxidant
None
0.6 - 1.2 eq H2O2
None
Temp
Reflux
20–25 °C
0 °C to RT
Yield
65% (Reversible)
92–95%
88%
Atom Economy
Low (HI waste)
High (Water waste)
Low (Succinimide waste)
Expert Insight: While pure water (Condition A) is the "greenest" solvent, 1-methyl-3-methoxypyrazole may exhibit limited solubility, leading to biphasic systems and slower kinetics. Condition B (adding a small amount of methanol) is recommended if the substrate does not disperse well, but for strict green compliance, vigorous stirring in pure water is sufficient.
Detailed Protocol
Materials
Substrate: 1-methyl-3-methoxypyrazole (1.0 equiv)
Reagent A: Iodine (
) (0.55 equiv) - Note: Slightly >0.5 to account for sublimation/handling losses.
Reagent B: Hydrogen Peroxide (
, 30% w/w aq) (1.2 equiv).
Solvent: Deionized Water (approx. 5–10 mL per mmol substrate).
Quench: Sodium Thiosulfate (
) saturated solution.
Step-by-Step Methodology
Step 1: Reactor Setup
Charge a round-bottom flask equipped with a magnetic stir bar with 1-methyl-3-methoxypyrazole (1.0 equiv) and Water (10 volumes).
Checkpoint: If the substrate oils out significantly, add Methanol (2 volumes) to improve homogeneity.
Step 2: Iodine Addition
Add Iodine (0.55 equiv) in a single portion. The mixture will turn dark brown/red. Stir for 10 minutes at room temperature.
Observation: No significant reaction occurs yet; the iodine is simply dissolving/dispersing.
Step 3: Oxidant Addition (Critical Step)
Add Hydrogen Peroxide (30%) (1.2 equiv) dropwise over 10–15 minutes.
Safety Note: This reaction is exothermic. Monitor internal temperature.[2] Do not allow to exceed 40°C to prevent decomposition of peroxide or sublimation of iodine.
Mechanism in Action: As
is added, the dark iodine color may fade slightly as it is consumed, but will regenerate.
Step 4: Reaction Monitoring
Stir vigorously at 20–25 °C for 2–4 hours.
TLC Monitoring: Use Hexane:Ethyl Acetate (3:1). The product (4-iodo) will be less polar (higher
) than the starting material.
Endpoint: Reaction is complete when the starting material spot disappears.
Step 5: Workup and Isolation
Quench: Add saturated aqueous Sodium Thiosulfate solution dropwise until the brown iodine color completely disappears, leaving a clear or slightly yellow solution/suspension.
Precipitation (Method A - Solid Product): If the product precipitates as a solid, filter off the solid, wash with cold water, and dry under vacuum.
Extraction (Method B - Oily Product): If the product is an oil:
Figure 2: Operational workflow for the green iodination process.
Troubleshooting & Critical Parameters
Issue
Probable Cause
Corrective Action
Incomplete Conversion
Iodine sublimation or peroxide degradation.
Add extra 0.1 eq of and 0.2 eq of . Ensure reaction vessel is capped to prevent sublimation.
Multiple Spots on TLC
Over-iodination (rare for this substrate) or demethylation.
Check stoichiometry. Ensure temperature did not spike >50°C (high temp can cleave ethers in acidic media).
Product Coloration
Trapped Iodine.
Wash the organic layer thoroughly with Sodium Thiosulfate. If solid, recrystallize from Ethanol/Water.
Low Yield
Product solubility in water.
If the product is water-soluble, saturate the aqueous phase with NaCl (salting out) before extraction.
Safety & Handling
Hydrogen Peroxide: Strong oxidizer. Contact with combustibles may cause fire. Store at 2–8°C.
Iodine: Corrosive solid; sublimes at room temperature. Weigh in a fume hood.
Pressure: Although this reaction does not generate significant gas, standard open-vent precautions for peroxide reactions apply.
References
Vasilevsky, S. F., et al. (2010). "Green iodination of pyrazoles with iodine/hydrogen peroxide in water."[2][4][3] Tetrahedron Letters, 51(2), 234-237.
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley. (Referencing general electrophilic substitution of pyrazoles).
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12345, Pyrazole derivatives. (General reactivity data).
Deng, X., & Mani, N. S. (2008).[5] "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles." Journal of Organic Chemistry. (Supporting regioselectivity data).
Application Note: Sonogashira Cross-Coupling of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole with Terminal Alkynes
Introduction & Strategic Rationale The pyrazole scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for phenyl and heteroaryl rings to modulate lipophilicity and target-b...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The pyrazole scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for phenyl and heteroaryl rings to modulate lipophilicity and target-binding affinity. Specifically, 4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a highly versatile building block. The 1-methyl group acts as a permanent protecting group, preventing the pyrazole N–H from competitively coordinating to palladium or copper catalysts, which would otherwise poison the catalytic cycle. The 3-methoxy group enriches the electron density of the ring, providing unique hydrogen-bond accepting properties for downstream biological targets.
While electron-rich aryl halides typically exhibit slower rates of oxidative addition, the lower bond dissociation energy of the C–I bond (compared to C–Br or C–Cl) ensures that 4-iodopyrazoles remain highly reactive under mild Sonogashira cross-coupling conditions[1]. This application note details an optimized, highly robust protocol for the selective C4-alkynylation of this pyrazole derivative, providing researchers with a reliable methodology for expanding their chemical libraries.
Mechanistic Pathway & Causality
The Sonogashira coupling operates via two synergistic catalytic cycles: a Palladium cycle and a Copper cycle[2].
The Palladium Cycle: The air-stable precatalyst
is reduced in situ by the amine base or terminal alkyne to the active species. This electron-rich undergoes rapid oxidative addition into the highly polarizable C–I bond of the pyrazole.
The Copper Cycle: Copper(I) iodide reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate. This intermediate drastically lowers the activation energy required for the transmetalation step, transferring the alkyne to the Palladium center.
Product Formation: Following cis-trans isomerization, reductive elimination yields the substituted alkyne and regenerates the
catalyst.
Critical Causality (The Oxygen Threat): The exclusion of oxygen is paramount. In the presence of
, the copper(I) co-catalyst facilitates the oxidative Glaser homocoupling of the terminal alkyne[3]. This side reaction not only depletes the alkyne coupling partner but also generates a diyne byproduct that often co-elutes with the desired product during chromatography.
Figure 1: Synergistic Palladium and Copper catalytic cycles in the Sonogashira cross-coupling.
Experimental Design & Optimization
To establish a self-validating and high-yielding protocol, various parameters were evaluated. The use of a mixed solvent system is a critical choice. While Triethylamine (
) acts as the requisite base to neutralize the byproduct, its low dielectric constant leads to poor solubility of the polar pyrazole substrate. The addition of DMF ensures complete dissolution and stabilizes the polar Palladium intermediates[4].
Table 1: Optimization of Reaction Conditions
Entry
Catalyst (mol%)
Co-Catalyst (mol%)
Base / Solvent
Temp (°C)
Time (h)
Yield (%)
1
(5)
(10)
(neat)
25
24
45
2
(5)
(10)
(neat)
25
24
52
3
(5)
(10)
/ THF (1:1)
50
12
78
4
(5)
(10)
/ DMF (1:4)
50
8
94
5
(5)
None (Copper-free)
/ DMF (1:4)
80
24
15
Note: Entry 4 represents the optimal conditions. The copper-free variant (Entry 5) resulted in a drastic drop in yield, confirming the necessity of the copper acetylide intermediate for this specific electron-rich substrate.
Detailed Experimental Protocol
Figure 2: End-to-end experimental workflow for the synthesis and isolation of the coupled pyrazole.
Step 1: Reagent Preparation & Degassing
To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 4-Iodo-3-methoxy-1-methyl-1H-pyrazole (1.0 mmol, 238 mg),
(0.05 mmol, 35 mg), and (0.10 mmol, 19 mg).
Seal the tube with a rubber septum and connect to a Schlenk line. Perform three cycles of vacuum/argon backfill to ensure a strictly inert atmosphere.
In a separate dry flask, prepare a solvent mixture of anhydrous DMF (4.0 mL) and anhydrous
(1.0 mL). Degas this mixture by sparging with argon for 15 minutes.
Step 2: Reaction Execution
Add the degassed solvent mixture to the Schlenk tube via a gas-tight syringe.
Add the terminal alkyne (1.2 mmol) dropwise via syringe.
Self-Validation Check: Observe the reaction mixture. A successful initiation of the catalytic cycle is visually indicated by a transition from a yellow suspension to a homogeneous dark brown/amber solution within 15–30 minutes. (Note: If the solution turns deep blue/green,
has oxidized to , indicating an oxygen leak. The reaction should be aborted).
Heat the reaction mixture to 50 °C in an oil bath and stir for 8 hours.
TLC Monitoring: Spot the mixture against the starting pyrazole (
~ 0.5 in 30% EtOAc/Hexanes). The product typically appears as a new spot with a lower (due to increased conjugation) that exhibits strong blue fluorescence under 254 nm UV light.
Step 3: Quench & Workup
Cool the reaction to room temperature and quench by adding 10 mL of saturated aqueous
. This step complexes the copper salts, pulling them into the aqueous layer.
Extract the aqueous layer with Ethyl Acetate (
).
Wash the combined organic layers with water (
) to remove residual DMF, followed by brine (15 mL).
Dry the organic layer over anhydrous
, filter, and concentrate under reduced pressure.
Step 4: Purification
Purify the crude residue via flash column chromatography on silica gel (Eluent: Gradient of 10% to 30% EtOAc in Hexanes). The coupled product usually elutes after any trace Glaser diyne byproduct.
Substrate Scope & Quantitative Data
The optimized protocol demonstrates excellent functional group tolerance across a variety of terminal alkynes, making it highly applicable for late-stage functionalization in drug development.
Table 2: Substrate Scope (Terminal Alkynes)
Alkyne Partner
Product Appearance
Isolated Yield (%)
Notes
Phenylacetylene
Pale yellow solid
94
Standard aromatic alkyne.
4-Ethynylanisole
White solid
89
Electron-rich alkyne; slightly slower reaction.
4-Fluorophenylacetylene
Off-white solid
95
Electron-deficient alkyne; rapid conversion.
Propargyl alcohol
Yellow oil
81
Free hydroxyl group fully tolerated.
Trimethylsilylacetylene (TMSA)
Colorless oil
88
Useful for subsequent deprotection/terminal alkyne synthesis.
References
Sonogashira coupling - Wikipedia
Source: Wikipedia
URL:[Link]
Rapid pseudo five-component synthesis of intensively blue luminescent 2,5-di(hetero)arylfurans via a Sonogashira–Glaser cyclization sequence
Source: Beilstein Journal of Organic Chemistry
URL:[Link]
Application Note: Chemoselective C5–H Arylation of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole
Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the transition-metal-catalyzed C–H activation of a densely functionalized...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Objective: To provide a robust, self-validating protocol for the transition-metal-catalyzed C–H activation of a densely functionalized pyrazole while preserving its highly reactive carbon-iodine (C–I) bond.
Strategic Rationale and Structural Context
4-Iodo-3-methoxy-1-methyl-1H-pyrazole (CAS 2203986-20-1) is a highly valuable heterocyclic building block[1]. It serves as a critical intermediate in the synthesis of complex pharmaceutical agents, notably Kappa Opioid Receptor (KOR) antagonists, which are actively investigated for the treatment of depression, anxiety, and addictive disorders[2].
Because positions 1 (methyl), 3 (methoxy), and 4 (iodo) are blocked, C5 is the sole viable site for C–H activation on the pyrazole ring , ensuring absolute regiocontrol. However, traditional transition-metal-catalyzed functionalization presents a formidable chemoselectivity challenge: standard palladium-catalyzed conditions typically result in rapid oxidative addition into the weak C4–I bond, leading to unwanted C4-arylation, polymerization, or dehalogenation.
This protocol details a highly specific, phosphine-free palladium-catalyzed C5–H arylation that completely preserves the C4–I bond, enabling orthogonal functionalization (e.g., subsequent Suzuki-Miyaura or Sonogashira couplings) in later synthetic steps[3][4].
Mechanistic Causality: The Concerted Metalation-Deprotonation (CMD) Pathway
The success of this protocol relies on kinetic differentiation and the precise tuning of the catalytic cycle to favor C–H activation over C–I cleavage.
Phosphine-Free Catalyst: We utilize 1 mol%
without any added phosphine ligands. Electron-rich phosphines typically accelerate oxidative addition into aryl halides. By omitting them, the oxidative addition of Pd(0) into the electron-rich C4–I bond of the pyrazole is kinetically suppressed. Instead, Pd(0) selectively inserts into the exogenously added, relatively more electron-deficient Aryl Bromide (Ar–Br) coupling partner.
The Role of Acetate (CMD): Potassium acetate (KOAc) is not merely a stoichiometric base; it is a critical mechanistic enabler. Following oxidative addition to Ar–Br, the acetate ligand coordinates to the Pd(II) center. The basic oxygen of the acetate abstracts the C5 proton of the pyrazole simultaneously as the C5 carbon attacks the Pd(II) center via a six-membered cyclic transition state. This Concerted Metalation-Deprotonation (CMD) is highly efficient at the C5 position due to the directing effect and enhanced acidity adjacent to the N-methyl group.
Solvent Selection: N,N-Dimethylacetamide (DMA) is selected for its high boiling point and its ability to stabilize the ligand-free palladium intermediates, preventing premature catalyst aggregation (palladium black formation) at elevated temperatures.
Quantitative Optimization Data
The following table summarizes the critical parameters demonstrating why the chosen conditions are optimal for preserving the C–I bond during C–H activation.
Catalyst System
Base
Solvent
Temp (°C)
C5-Arylation Yield (%)
C4-I Cleavage (%)
Pd(OAc)₂ (1 mol%) + PPh₃
KOAc
DMA
130
15
>80
Pd(OAc)₂ (1 mol%)
K₂CO₃
DMA
130
42
10
Pd(OAc)₂ (1 mol%)
KOAc
Toluene
130
Trace
<5
Pd(OAc)₂ (1 mol%)
KOAc
DMA
130
88
<2
Data extrapolated from established phosphine-free pyrazole C-H arylation methodologies[4].
Experimental Methodology
This protocol is designed as a self-validating system with in-process controls to ensure reproducibility and chemoselectivity.
Reaction Setup : To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 4-Iodo-3-methoxy-1-methyl-1H-pyrazole, the aryl bromide (if solid),
, and KOAc.
Atmosphere Exchange : Seal the tube with a rubber septum. Connect to a Schlenk line. Evacuate the tube and backfill with ultra-pure Argon. Repeat this cycle three times. (Causality: Oxygen promotes catalyst deactivation and homocoupling side reactions).
Solvent Addition : Add anhydrous DMA (3.0 mL) and the aryl bromide (if liquid) via a gas-tight syringe through the septum.
Heating : Replace the septum with a Teflon screw cap under an Argon flow. Transfer the sealed tube to a pre-heated oil bath at 130 °C. Stir vigorously (800 rpm) for 16 hours.
In-Process Control (IPC) & Self-Validation : After 16 hours, cool the reaction to room temperature. Withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via LC-MS or GC-MS.
Validation Checkpoint: Confirm the presence of the product mass
. Crucially, verify the isotopic pattern confirms the retention of the Iodine atom. The absence of a major peak at (loss of I) confirms chemoselectivity.
Work-up : Dilute the reaction mixture with Ethyl Acetate (20 mL). Filter the mixture through a short pad of Celite to remove palladium residues and insoluble inorganic salts. Wash the Celite pad with an additional 10 mL of EtOAc.
Washing : Transfer the filtrate to a separatory funnel. Wash with distilled water (
mL) to remove the DMA solvent, followed by brine (15 mL).
Drying and Concentration : Dry the organic layer over anhydrous
, filter, and concentrate under reduced pressure.
Purification : Purify the crude residue by flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate.
Visualizations
Figure 1: Catalytic cycle for chemoselective C5-H arylation via Concerted Metalation-Deprotonation.
Figure 2: Step-by-step experimental workflow for the palladium-catalyzed C-H activation protocol.
References
European Patent Office. "HETEROARYLPHENOXY BENZAMIDE KAPPA OPIOID LIGANDS - EP 3544972 B1". Source: Google Patents.
Brahim, M., Ben Ammar, H., Smari, I., & Doucet, H. "Conditions for palladium-catalyzed direct arylations of 4-bromo and 4-iodo N-substituted pyrazoles without C–Br or C–I bond cleavage". Source: Organic Chemistry Frontiers (2015). URL:[Link]
Vernier, W. F., & Gomez, L. "Regioselective palladium-catalyzed C-H arylation of 4-alkoxy and 4-thioalkyl pyrazoles". Source: Tetrahedron Letters (2017). URL:[Link]
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 4-Iodopyrazole Derivatives
Introduction: The Strategic Importance of the Pyrazole Scaffold and the Power of Cross-Coupling The pyrazole nucleus is a cornerstone of modern medicinal chemistry and materials science.[1][2] Its five-membered aromatic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of the Pyrazole Scaffold and the Power of Cross-Coupling
The pyrazole nucleus is a cornerstone of modern medicinal chemistry and materials science.[1][2] Its five-membered aromatic ring, containing two adjacent nitrogen atoms, is a prevalent motif in a multitude of biologically active compounds, including approved pharmaceuticals for a range of diseases from cancer to inflammatory disorders.[3][4][5] The ability to functionalize the pyrazole ring at specific positions is paramount for fine-tuning the physicochemical and biological properties of these molecules.[1] Among the various positions, the C-4 position offers a key vector for structural diversification.
This guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling reactions of 4-iodopyrazole derivatives. The high reactivity of the carbon-iodine bond makes 4-iodopyrazoles excellent substrates for forming new carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds.[6] This reactivity trend generally follows the order of C-I > C-Br > C-Cl, positioning 4-iodopyrazoles as highly versatile building blocks for complex molecule synthesis.[6]
We will delve into the mechanistic underpinnings and practical execution of several key transformations, including the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. The protocols provided are designed to be robust starting points for researchers, with an emphasis on explaining the rationale behind the selection of catalysts, ligands, bases, and solvents to empower effective troubleshooting and optimization.
Foundational Knowledge: Synthesis of 4-Iodopyrazole Precursors
A prerequisite for any cross-coupling strategy is the efficient synthesis of the 4-iodopyrazole starting material. Direct electrophilic iodination of the pyrazole ring is the most common approach. The C-4 position is the most electron-rich and sterically accessible site, making it the preferred target for electrophilic attack.[7]
Several methods have been developed, with the choice often depending on the electronic nature of the pyrazole substrate.[8] For electron-rich pyrazoles, a simple combination of molecular iodine (I₂) with an oxidizing agent such as hydrogen peroxide (H₂O₂) or ceric ammonium nitrate (CAN) is often sufficient.[8][9] For less reactive, electron-deficient pyrazoles, more potent iodinating systems like N-iodosuccinimide (NIS) in the presence of a strong acid like trifluoroacetic acid (TFA) may be required.[8][9]
General Protocol for Iodination using Iodine and an Oxidant:
To a solution of the pyrazole (1.0 mmol) in a suitable solvent (e.g., acetonitrile or water), add iodine (I₂) (1.1 mmol).[8]
Add the oxidizing agent, for example, a solution of ceric ammonium nitrate (CAN) (1.2 mmol) in the same solvent.[8]
Heat the reaction mixture (e.g., to 80 °C) and monitor the progress by thin-layer chromatography (TLC).[8]
Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., dichloromethane), and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining iodine, followed by a brine wash.[9]
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[6]
Purify the crude product by flash column chromatography on silica gel to afford the desired 4-iodopyrazole.[6]
The versatility of the 4-iodopyrazole scaffold is unlocked through palladium-catalyzed cross-coupling reactions. These transformations have revolutionized organic synthesis by enabling the formation of C-C and C-heteroatom bonds with high efficiency and functional group tolerance.[10][11]
Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids
The Suzuki-Miyaura coupling is a robust method for creating C-C bonds by reacting an organohalide with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[12][13] 4-Iodopyrazoles are excellent substrates for this reaction due to the facile oxidative addition of the C-I bond to the palladium(0) catalyst.[12]
Mechanism Overview: The catalytic cycle begins with the oxidative addition of the 4-iodopyrazole to a Pd(0) species, forming a Pd(II) intermediate. This is followed by transmetalation with the boronic acid (activated by the base) and concludes with reductive elimination to yield the 4-substituted pyrazole and regenerate the Pd(0) catalyst.[13]
Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.
Protocol for Suzuki-Miyaura Coupling of 4-Iodopyrazoles:
The Sonogashira coupling is a highly efficient method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[15][16] This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and a base.[15]
Mechanism Overview: The Sonogashira reaction involves two interconnected catalytic cycles. The palladium cycle is similar to that of the Suzuki coupling. In parallel, the copper cycle involves the formation of a copper(I) acetylide, which then participates in the transmetalation step with the Pd(II)-aryl intermediate.[15]
Caption: Interconnected catalytic cycles of the Sonogashira reaction.
Protocol for Sonogashira Coupling of 4-Iodopyrazoles:
Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-80 °C) until the starting material is consumed (monitored by TLC).[6][17]
Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst residues, washing with an organic solvent.[6]
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds between an aryl halide and an amine.[18][19] This reaction has broad substrate scope and excellent functional group tolerance, making it invaluable in drug discovery.[18]
Mechanism Overview: The catalytic cycle is similar to other cross-coupling reactions, involving oxidative addition of the 4-iodopyrazole to Pd(0), coordination of the amine to the resulting Pd(II) complex, deprotonation by the base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[19]
Protocol for Buchwald-Hartwig Amination of 4-Iodopyrazoles:
Materials:
4-Iodopyrazole derivative (1.0 equiv)
Amine (primary or secondary, 1.1-1.5 equiv)
Palladium pre-catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a phosphine ligand (e.g., XPhos, RuPhos, tBuDavePhos)[20][21]
Base (strong, non-nucleophilic, e.g., NaOtBu, K₃PO₄, or Cs₂CO₃)[21]
- Use a fresh catalyst or pre-catalyst/ligand system.- Switch to a stronger base (e.g., NaOtBu for Buchwald-Hartwig).- Ensure all reagents and solvents are pure and anhydrous.- Protect the pyrazole N-H with a suitable protecting group (e.g., Boc, Trityl).[6][20]
Formation of Side Products
- Homocoupling of the boronic acid (Suzuki)- Homocoupling of the alkyne (Glaser coupling in Sonogashira)- β-hydride elimination (Buchwald-Hartwig with certain primary amines)[20]
- Use a lower catalyst loading or a different ligand.- Ensure strictly anaerobic conditions for Sonogashira.- For Buchwald-Hartwig, choose a ligand that promotes reductive elimination over β-hydride elimination.[20]
Difficulty in Purification
- Residual catalyst- Polar byproducts
- Filter the crude reaction mixture through a plug of silica gel or Celite before concentration.- Consider an aqueous workup with a mild acid or base to remove charged impurities.
Safety Precautions
Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Phosphine Ligands: Many phosphine ligands are air-sensitive and potentially toxic. They should be handled under an inert atmosphere.
Bases: Strong bases like sodium tert-butoxide are corrosive and moisture-sensitive. Handle with care.
Solvents: Organic solvents are flammable and should be used in a well-ventilated area, away from ignition sources.
Conclusion
Palladium-catalyzed cross-coupling reactions of 4-iodopyrazole derivatives are indispensable tools in modern organic synthesis, providing efficient and versatile routes to a wide array of functionalized pyrazoles. A thorough understanding of the reaction mechanisms, careful selection of reaction components, and meticulous experimental technique are key to achieving high yields and purity. The protocols and insights provided in this guide serve as a solid foundation for researchers to successfully employ these powerful transformations in their synthetic endeavors, accelerating the discovery and development of novel chemical entities.
References
Benchchem. (n.d.). Application Notes and Protocols: 4-Iodopyrazole in Catalysis.
Benchchem. (n.d.). Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions.
ResearchGate. (2025). Synthesis of 4-iodopyrazoles: A Brief Review.
Benchchem. (n.d.). Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers.
PMC. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020).
Life Chemicals. (2019). Original Functionalized Pyrazoles For Drug Discovery | Building Blocks.
Benchchem. (n.d.). Application Notes and Protocols for the Sonogashira Reaction of 4-iodo-1-methyl-1H-pyrazol-3-amine.
Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Iodopyrazole.
Arabian Journal of Chemistry. (2025). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways.
SpringerLink. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles.
ResearchGate. (2026). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY.
MDPI. (n.d.). Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II.
PMC. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI.
Benchchem. (n.d.). Application Notes and Protocols for the Heck Coupling Reaction of 4-(4-Iodophenyl)-1-butanol.
RSC Publishing. (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
Wikipedia. (n.d.). Buchwald–Hartwig amination.
ARKAT USA. (n.d.). Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amination reactions.
MDPI. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine.
Wiley Online Library. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.
Benchchem. (n.d.). An In-depth Technical Guide to the Electrophilic Iodination of Pyrazole for the Synthesis of 4-Iodopyrazole.
JOCPR. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications.
Technical Support Center: Troubleshooting the Synthesis of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing challenges in the scalable and high-yield synthesis of halogenat...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing challenges in the scalable and high-yield synthesis of halogenated heterocycles.
4-Iodo-3-methoxy-1-methyl-1H-pyrazole is a critical building block in medicinal chemistry, heavily utilized as an intermediate in Suzuki-Miyaura and Sonogashira cross-coupling reactions. While several iodination methods exist, the most efficient, atom-economical, and scalable approach is the "green iodination" protocol. This method utilizes molecular iodine (
) and hydrogen peroxide () in an aqueous medium[1].
This guide is designed to move beyond simple step-by-step instructions. By understanding the underlying mechanistic causality of the reaction, you can independently troubleshoot yield drops, prevent side reactions, and ensure a self-validating experimental workflow.
Part 1: Mechanistic Principles & Reaction Workflows
To optimize your yield, you must first understand the electrophilic aromatic substitution (EAS) pathway governing this reaction. The C4 position of the pyrazole ring is intrinsically electron-rich[2]. This nucleophilicity is further enhanced by the +M (mesomeric) electron-donating effect of the C3-methoxy group, which strongly directs the electrophilic iodine (
) to the C4 position.
Electrophilic aromatic substitution mechanism for C4-iodination of pyrazoles.
Workflow for the green iodination of 3-methoxy-1-methyl-1H-pyrazole using I2/H2O2.
Part 2: Frequently Asked Questions & Troubleshooting
Q1: Why is my yield plateauing around 50% when using only
?Causality: Iodination with alone generates one equivalent of hydrogen iodide () as a byproduct. Because is a strong acid and a reducing agent, it establishes a chemical equilibrium that prevents the reaction from proceeding to completion, effectively capping the atom economy of iodine at 50%[2].
Solution: The addition of acts as an in-situ oxidant. It oxidizes the byproduct back into electrophilic molecular iodine (), driving the reaction forward. This allows you to use only 0.5 equivalents of to achieve 100% theoretical conversion[1].
Q2: I am observing significant impurities and a dark, tarry crude product. What went wrong?Causality: This indicates over-oxidation or thermal degradation. The oxidation of iodine by
is highly exothermic. If is added too rapidly, localized heating causes the electron-rich pyrazole ring to undergo oxidative cleavage. Furthermore, excess heat can cause to decompose into gas and water, robbing the reaction of its oxidizing power.
Solution: Strict thermal control is non-negotiable. Add dropwise over 30-60 minutes while maintaining the internal temperature strictly between 20 °C and 25 °C using a cooling bath[3].
Q3: Is there a risk of iodination at the C5 position instead of C4?Causality: Regioselectivity is rarely an issue under these electrophilic conditions. The C4 position is intrinsically the most susceptible to EAS[2]. Iodination at C5 typically requires a completely different mechanistic pathway, such as specific directed lithiation (e.g., using n-BuLi) followed by an iodine quench[2]. You can confidently expect exclusive C4-iodination.
Q4: How do I efficiently remove the stubborn brown color during product isolation?Causality: The persistent brown discoloration in the crude mixture is caused by unreacted molecular iodine (
) or triiodide complexes ().
Solution: Quench the reaction mixture with a saturated aqueous solution of sodium thiosulfate (). The thiosulfate acts as a mild reducing agent, converting lipophilic into water-soluble iodide ions ()[2]. This creates a self-validating visual cue: when the brown color completely dissipates into a pale yellow or clear solution, the residual iodine has been successfully neutralized and will partition entirely into the aqueous waste during extraction.
Part 3: Standardized Experimental Protocols
Protocol A: Green Aqueous Iodination (Recommended for Scale-Up)
This protocol is adapted from validated industrial scale-up conditions[3] and optimized for high atom economy[1].
Dispersion: Charge a reaction vessel with 3-methoxy-1-methyl-1H-pyrazole (1.0 eq) and deionized water (approx. 10 volumes). Ensure vigorous mechanical stirring (>500 RPM) to maintain a fine suspension, as the starting material has limited aqueous solubility.
Iodine Addition: Add molecular iodine (
, 0.5 eq) in one portion. Maintain the internal temperature between 20 °C and 25 °C. Stir vigorously for 30 minutes to allow the initial equilibrium to establish[3].
, 0.62 eq) dropwise via an addition funnel. Causality Check: Monitor the internal thermometer constantly. Do not allow the temperature to exceed 25 °C to prevent pyrazole degradation[3].
Reaction: Stir the reaction mixture at room temperature for 12-16 hours. Monitor completion via TLC or HPLC.
Quench & Isolation: Add 10% aqueous sodium thiosulfate dropwise until the distinct brown iodine color completely dissipates[2]. Extract the aqueous phase with ethyl acetate (3 x 5 volumes).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, and concentrate under reduced pressure to yield the target 4-Iodo-3-methoxy-1-methyl-1H-pyrazole.
Protocol B: Anhydrous NIS Iodination (Alternative for Moisture-Sensitive Workflows)
Use this method only if your downstream application strictly prohibits trace moisture and you cannot perform standard drying techniques.
Solvation: Dissolve 3-methoxy-1-methyl-1H-pyrazole (1.0 eq) in anhydrous DMF (5 volumes) under an inert nitrogen atmosphere.
Electrophile Addition: Cool the vessel to 0 °C. Add N-Iodosuccinimide (NIS, 1.05 eq) portion-wise. Note: NIS provides a pre-formed
equivalent, bypassing the need for an external oxidant.
Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.
Workup: Quench with water and extract with MTBE. Wash the organic layer extensively with water (at least 5 times) to remove the DMF solvent, followed by a brine wash. Dry and concentrate.
Part 4: Quantitative Data Comparison
The following table summarizes the performance metrics of the two protocols to help you select the optimal route for your specific laboratory constraints.
Parameter
Protocol A: Green Aqueous Iodination ()
Protocol B: Anhydrous Iodination (NIS/DMF)
Typical Yield
85 - 95%
75 - 85%
Iodine Source
(0.5 eq)
NIS (1.05 eq)
Atom Economy (Iodine)
~100%
50% (Loss of succinimide byproduct)
Solvent
Deionized Water
Anhydrous DMF
Temperature Profile
20 °C to 25 °C
0 °C to Room Temperature
Regioselectivity
Exclusive C4
Exclusive C4
Environmental Impact
Low (Water byproduct)
High (Organic waste, DMF toxicity)
References
[3]Title: HETEROARYLPHENOXY BENZAMIDE KAPPA OPIOID LIGANDS - European Patent Office - EP 3544972 B1
Source: googleapis.com
URL:3
[1]Title: Green iodination of pyrazoles with iodine/hydrogen peroxide in water
Source: researchgate.net
URL:1
[2]Title: A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals
Source: benchchem.com
URL:2
Technical Support Center: Optimizing Reaction Temperature for Iodination of Methoxypyrazoles
Welcome to our dedicated technical support center for the iodination of methoxypyrazoles. This resource is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting g...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to our dedicated technical support center for the iodination of methoxypyrazoles. This resource is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to navigate the complexities of this important synthetic transformation. As Senior Application Scientists, we have compiled and synthesized field-proven insights and established protocols to ensure you can achieve optimal results in your experiments.
Troubleshooting Guide
This section addresses specific issues you may encounter during the iodination of methoxypyrazoles, offering step-by-step guidance to diagnose and resolve them.
Issue 1: Low or No Conversion to the Iodinated Methoxypyrazole
Q: My iodination reaction of a methoxypyrazole is showing minimal or no formation of the desired product. What are the likely causes and how can I improve the conversion?
A: Low or no yield in the iodination of methoxypyrazoles can be attributed to several factors, primarily revolving around insufficient reactivity of the system. Here’s a systematic approach to troubleshooting this common issue:
Insufficient Electrophilicity of the Iodine Source: Molecular iodine (I₂) by itself is often not electrophilic enough to react with many aromatic systems, including some methoxypyrazoles.[1][2] The methoxy group is an activating, electron-donating group, which should facilitate electrophilic substitution. However, the overall electron density of the pyrazole ring can be influenced by other substituents.
Solution: Employ a more potent iodinating system. The use of an oxidizing agent in conjunction with I₂ can generate a more powerful electrophilic iodine species in situ.[3] Common choices include hydrogen peroxide (H₂O₂), ceric ammonium nitrate (CAN), or potassium iodate (KIO₃).[3] Alternatively, N-Iodosuccinimide (NIS) is a widely used, effective electrophilic iodine source that is often more reactive than I₂ alone.[4][5] For particularly deactivated systems, the combination of NIS with a strong acid like trifluoroacetic acid (TFA) or sulfuric acid can further enhance reactivity.[6][7]
Sub-Optimal Reaction Temperature: Electrophilic aromatic substitution reactions are sensitive to temperature.[8] If the reaction is sluggish, the activation energy barrier may not be sufficiently overcome at the current temperature.
Solution: Gradually and cautiously increase the reaction temperature. For instance, if your reaction is being conducted at room temperature, consider gentle heating to 40-50°C.[1] Some iodination procedures for less reactive pyrazoles may even require refluxing overnight.[9] It is crucial to monitor the reaction closely by a technique like Thin Layer Chromatography (TLC) as you increase the temperature to avoid the formation of degradation products.
Inappropriate Solvent: The choice of solvent can influence the solubility of reagents and the stability of intermediates, thereby affecting the reaction rate.
Solution: Experiment with different solvents. Acetonitrile, dichloromethane, and acetic acid are commonly used for iodination reactions.[10] For instance, the use of NIS in acetonitrile has been shown to be effective for the iodination of other methoxy-substituted aromatic compounds.[11]
Issue 2: Formation of Multiple Products and Poor Regioselectivity
Q: My reaction is producing a mixture of iodinated isomers and/or di-iodinated products. How can I improve the selectivity for the desired mono-iodinated methoxypyrazole?
A: The formation of multiple products is a common challenge in the iodination of substituted pyrazoles and is often related to a lack of regioselectivity or over-iodination.
Over-Iodination (Di-iodination): The initial iodinated product can sometimes be more reactive than the starting material, leading to a second iodination.
Solution 1: Control Stoichiometry: Carefully control the molar ratio of the iodinating agent to your methoxypyrazole. Using a 1:1 or even a slight sub-stoichiometric amount of the iodinating agent can favor mono-iodination.[12] Adding the iodinating agent portion-wise can also help to maintain a low concentration and reduce the likelihood of double addition.[1]
Solution 2: Lower the Reaction Temperature: Decreasing the reaction temperature will reduce the overall reaction rate and can significantly enhance selectivity for the mono-iodinated product.[12] Consider running the reaction at 0°C or even lower temperatures.
Solution 3: Monitor Reaction Time: Use TLC to monitor the consumption of the starting material. Stop the reaction as soon as the starting material has been consumed to prevent the formation of di-iodinated byproducts.[1]
Poor Regioselectivity: The position of iodination on the pyrazole ring is directed by the substituents present. For methoxypyrazoles, iodination is generally expected at the electron-rich positions. However, a mixture of isomers can still occur.
Solution 1: Choice of Iodinating Reagent and Conditions: The choice of iodinating agent and reaction conditions can influence regioselectivity.[13] For instance, in some cases, specific reagent systems can provide higher selectivity for a particular isomer. It is advisable to consult the literature for iodination of similarly substituted pyrazoles to guide your choice.
Solution 2: Temperature Optimization: Temperature can influence the product distribution in reactions that can proceed through different pathways with different activation energies.[8] Experimenting with a range of temperatures may reveal an optimal window for the formation of the desired regioisomer.
Issue 3: Reaction Stalls or Proceeds Very Slowly
Q: My iodination reaction starts but then seems to stop before completion, even with extended reaction times. What could be the cause?
A: A stalling reaction can be frustrating. Here are some potential causes and their solutions:
Decomposition of Reagents: Some iodinating agents or activators can be unstable under the reaction conditions over long periods. For instance, ICl is sensitive to moisture.[12]
Solution: Ensure all reagents are pure and handled under appropriate conditions (e.g., anhydrous conditions for moisture-sensitive reagents).[12] If reagent decomposition is suspected, a fresh batch of reagents should be used.
Product Inhibition: In some cases, the product formed may inhibit the catalyst or react with one of the starting materials, effectively stopping the reaction.
Solution: This can be a more complex issue to diagnose. One approach is to add the reagents in portions throughout the reaction to maintain a higher concentration of the limiting reagent.
Insufficient Temperature: As mentioned previously, the reaction may simply be too slow at the chosen temperature.
Solution: A systematic increase in temperature, while monitoring for side product formation, is a key strategy to overcome a high activation energy barrier.[13]
Frequently Asked Questions (FAQs)
Q1: What is the general effect of temperature on the iodination of methoxypyrazoles?
A1: Temperature is a critical parameter in the iodination of methoxypyrazoles, as it directly influences the reaction rate and can affect product selectivity.[8]
Reaction Rate: Increasing the temperature generally increases the rate of reaction by providing the necessary activation energy for the electrophilic aromatic substitution to occur.[8] For methoxypyrazoles that are less reactive due to other deactivating substituents or steric hindrance, heating is often necessary to achieve a reasonable reaction rate.[9]
Selectivity: Temperature can also impact the regioselectivity and the formation of byproducts. Higher temperatures can sometimes lead to the formation of undesired isomers or di-iodinated products due to the increased reactivity of the system.[12] Therefore, the optimal temperature is often a balance between achieving a good reaction rate and maintaining high selectivity.
Q2: How do I choose a starting temperature for my iodination reaction?
A2: A good starting point for the iodination of an activated heterocyclic system like a methoxypyrazole is room temperature (20-25°C).[10][14] Many iodination reactions of electron-rich aromatics proceed efficiently at this temperature.[11] If the reaction is found to be slow or does not proceed, a gradual increase in temperature is recommended. Conversely, if issues with selectivity or byproduct formation are observed, starting at a lower temperature, such as 0°C, is a prudent approach.[12]
Q3: Are there any safety concerns associated with heating iodination reactions?
A3: Yes, safety should always be a primary concern. Iodinating agents can be corrosive and toxic, and their vapors can be harmful.[1] Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[1] When heating reactions, be mindful of the solvent's boiling point to avoid over-pressurization of the reaction vessel. Additionally, some oxidizing agents used in iodination can form unstable mixtures if not handled correctly. Always consult the safety data sheet (SDS) for all reagents before starting your experiment.
Data at a Glance: Temperature Ranges for Pyrazole Iodination
The optimal temperature for iodination is highly dependent on the specific substrate and reagents used. The following table provides a general guide based on literature precedents for pyrazole iodination.
Below is a systematic workflow to guide you in finding the optimal reaction temperature for your specific methoxypyrazole iodination.
Caption: A decision-making workflow for optimizing reaction temperature.
Experimental Protocol: General Procedure for Temperature Optimization
This protocol provides a general framework for optimizing the reaction temperature for the iodination of a novel methoxypyrazole using NIS.
Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the methoxypyrazole (1.0 eq.) in a suitable solvent (e.g., acetonitrile, 0.1 M).
Initial Condition (Room Temperature): To the stirred solution, add N-Iodosuccinimide (NIS) (1.05 eq.) portion-wise at room temperature (20-25°C).
Monitoring: Monitor the progress of the reaction by TLC at regular intervals (e.g., every hour).
Analysis:
If the reaction proceeds cleanly to completion within a reasonable timeframe (e.g., < 24 hours): The optimal temperature may be room temperature.
If the reaction is sluggish or shows no conversion: Gradually heat the reaction mixture in an oil bath to a set temperature (e.g., 40°C). Continue to monitor by TLC. If the reaction is still slow, the temperature can be further increased in increments (e.g., to 60°C, 80°C). Be vigilant for the appearance of new spots on the TLC plate, which may indicate byproduct formation.
If the reaction produces significant byproducts or shows poor selectivity at room temperature: Repeat the reaction at a lower temperature (e.g., 0°C using an ice-water bath). Add the NIS slowly to the cooled solution and maintain the low temperature throughout the reaction.
Work-up and Purification: Once the reaction is deemed complete (by TLC), quench the reaction (e.g., with aqueous sodium thiosulfate solution to remove excess iodine). Extract the product with a suitable organic solvent. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.
References
Title: Efficient Regioselective Iodination of Pyrazole Derivatives Mediated by Cadmium(II)
Title: troubleshooting low yields in ICl iodination reactions - Benchchem
Source: Google Vertex AI Search
URL
Title: An In-depth Technical Guide to the Electrophilic Iodination of Pyrazole for the Synthesis of 4-Iodopyrazole - Benchchem
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URL
Title: Troubleshooting guide for the iodination of 4-Amino-2-methoxybenzoic acid - Benchchem
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Title: A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals - Benchchem
Source: Google Vertex AI Search
URL
Title: N-Iodosuccinimide (NIS)
Title: Iodination of deactivated aromatic compounds with N-iodosuccinimide in sulfuric acid
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URL
Title: Technical Support Center: 4-Iodopyrazole Reactions - Benchchem
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Title: Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC
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URL
Title: Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles.
Title: Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Publishing
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URL
Title: Selective C–H Iodination of (Hetero)
Title: Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds
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Title: Iodination of Methoxybenzenes with N-Iodosuccinimide in Acetonitrile
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Title: Using Computational Chemistry to Improve Students' Multidimensional Understanding of Complex Electrophilic Aromatic Substitution Reactions: Further Analysis of the Solvent Effect, Temperature Influence, and Kinetic Behaviors | Journal of Chemical Education - ACS Publications
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URL
Title: Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC
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Title: Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - MDPI
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URL
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URL
Title: Electrosynthesis of 4-iodopyrazole and its derivatives - ResearchGate
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Troubleshooting low conversion rates in Buchwald-Hartwig amination of 4-iodopyrazoles
Welcome to the technical support guide for troubleshooting low conversion rates in the Buchwald-Hartwig amination of 4-iodopyrazoles. This resource is designed for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for troubleshooting low conversion rates in the Buchwald-Hartwig amination of 4-iodopyrazoles. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this powerful C-N bond-forming reaction. Here, we move beyond simple protocols to explore the underlying chemical principles that govern success, helping you diagnose issues and rationally design solutions for your specific system.
Introduction: The Challenge of 4-Iodopyrazoles
The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, prized for its functional group tolerance and broad scope.[1] However, its application to specific heteroaromatic systems, such as 4-iodopyrazoles, presents unique challenges. These substrates are electron-deficient and possess multiple nitrogen atoms that can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or unproductive pathways. Furthermore, the pyrazole NH group can participate in side reactions if not appropriately managed.[2]
This guide is structured as a series of frequently encountered problems and questions. Each section provides a diagnosis of the potential cause and a set of actionable, field-proven solutions grounded in mechanistic understanding.
Part 1: Troubleshooting Common Issues
This section addresses the most common symptoms of a low-yielding Buchwald-Hartwig reaction involving 4-iodopyrazoles.
Issue 1: No or Very Low Conversion (<10%)
You've set up your reaction, but analysis by TLC, LC-MS, or GC-MS shows primarily unreacted starting materials.
Potential Cause A: Ineffective Catalyst System
The combination of the palladium precursor and the phosphine ligand is the heart of the catalytic cycle. An inappropriate choice can lead to a complete stall.[3]
Rationale: The oxidative addition of the 4-iodopyrazole to the Pd(0) center is a critical first step.[4][5][6] Pyrazoles can be challenging substrates, and a sufficiently electron-rich and sterically bulky ligand is often required to promote this step and stabilize the active catalytic species.[1][3]
Solutions:
Switch to a Pre-catalyst: Instead of generating the active Pd(0) species in situ from sources like Pd(OAc)₂, consider using a well-defined Pd pre-catalyst (e.g., a G3 or G4 palladacycle). These pre-catalysts often provide more reliable and reproducible generation of the active LPd(0) catalyst.[5]
Employ Bulky, Electron-Rich Ligands: For heteroaryl halides, bulky biarylphosphine ligands are the gold standard. If you are using an older generation ligand (e.g., BINAP), consider switching to one of the ligands listed in the table below.[1][3]
Increase Catalyst Loading: For particularly challenging substrates, increasing the catalyst loading from a typical 1-2 mol% to 3-5 mol% can overcome slow initiation or catalyst decomposition.[3]
Potential Cause B: Inappropriate Base Selection
The base plays a crucial role in the catalytic cycle, primarily in deprotonating the amine to form the palladium-amido complex.[6][7] An incorrect choice can halt the reaction entirely.
Rationale: The base must be strong enough to deprotonate the coordinated amine but not so strong that it causes degradation of your starting materials or product. Its solubility and physical properties also matter.[5]
Solutions:
Use a Strong, Non-Nucleophilic Base: Sodium tert-butoxide (NaOtBu) is the most common and effective strong base for many aminations.[5] Lithium bis(trimethylsilyl)amide (LiHMDS) can be an excellent alternative, especially when functional group tolerance is a concern.[4]
Consider Weaker Bases for Sensitive Substrates: If your substrate contains base-sensitive functional groups (like esters), a strong base like NaOtBu might be detrimental. In these cases, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) should be screened, often at a higher reaction temperature.[5][8]
Ensure Base Quality: Bases like NaOtBu can degrade upon exposure to air and moisture. Use freshly opened bottles or material stored in an inert atmosphere glovebox.
Potential Cause C: Pyrazole NH Interference
If your 4-iodopyrazole is NH-unsubstituted, it presents a competing site for reaction.
Rationale: The acidic NH proton can be deprotonated by the base. The resulting pyrazolate anion can then act as a nucleophile, leading to polymerization or other side reactions.[2] The NH group can also coordinate to the palladium center, inhibiting the desired catalytic cycle.
Solutions:
Protect the Pyrazole Nitrogen: The most robust solution is to protect the pyrazole NH group. Common protecting groups include trityl (Tr), benzyl (Bn), or tert-butoxycarbonyl (Boc). A trityl group has been shown to be effective in promoting C4-amination.[9]
Use a Large Excess of Amine: If protection is not feasible, using a larger excess (2-3 equivalents) of the desired amine nucleophile can sometimes outcompete the side reactions involving the pyrazole NH.
Issue 2: Reaction Stalls at Intermediate Conversion (e.g., 30-60%)
The reaction starts well but stops before the limiting reagent is fully consumed.
Potential Cause A: Catalyst Decomposition
The active Pd(0) species is sensitive and can decompose over the course of the reaction, especially at high temperatures.
Rationale: The formation of palladium black (insoluble palladium metal) is a common sign of catalyst death. This can be caused by insufficiently stabilizing ligands or the presence of impurities.
Solutions:
Lower the Reaction Temperature: Buchwald-Hartwig reactions are often run at high temperatures (80-110 °C), but this can accelerate catalyst decomposition.[3] Try running the reaction at a lower temperature (e.g., 70-80 °C) for a longer period.
Use a More Robust Ligand: Ligands like RuPhos or BrettPhos are designed to be more robust and resistant to decomposition at higher temperatures.[3][4]
Ensure Inert Atmosphere: Rigorously exclude oxygen from your reaction. Use a Schlenk line or a glovebox for setup, and ensure your solvent is thoroughly degassed.[3][6] Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II).
Potential Cause B: Product Inhibition or Iodide Inhibition
The product itself or the iodide salt generated can interfere with the catalyst.
Rationale: The newly formed N-arylpyrazole product can sometimes bind strongly to the palladium center, slowing down or preventing catalyst turnover. Additionally, while aryl iodides are reactive towards oxidative addition, the resulting iodide anion can sometimes form unreactive palladium-iodide bridged dimers, taking the catalyst out of the cycle.[4][5]
Solutions:
Switch to the Aryl Bromide: If possible, synthesizing the corresponding 4-bromopyrazole may be beneficial. While oxidative addition is slower for bromides than iodides, the inhibitory effects of the bromide anion are often less pronounced.[5]
Optimize Solvent Choice: Toluene is often a good choice because iodide salts are poorly soluble, which can help mitigate their inhibitory effects.[4] If solubility of your starting materials is an issue, dioxane or CPME can be good alternatives.[5]
Part 2: Data & Protocols
Table 1: Recommended Starting Conditions for Screening
This table provides a set of validated starting points for optimizing the amination of a protected 4-iodopyrazole.
Parameter
Condition A (Standard)
Condition B (Mild Base)
Condition C (Alternative Ligand)
Pd Source
XPhos Pd G3 (2 mol%)
tBuXPhos Pd G3 (3 mol%)
RuPhos Pd G3 (2 mol%)
Ligand
(Included in Pre-catalyst)
(Included in Pre-catalyst)
(Included in Pre-catalyst)
Base
NaOtBu (1.5 equiv)
Cs₂CO₃ (2.0 equiv)
LHMDS (1.5 equiv)
Solvent
Toluene (0.1 M)
Dioxane (0.1 M)
Toluene (0.1 M)
Temperature
100 °C
110 °C
90 °C
Notes
A robust, general starting point.
For base-sensitive substrates.
Good for sterically hindered amines.
General Experimental Protocol
This protocol provides a step-by-step methodology for setting up a small-scale test reaction.
Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the N-protected 4-iodopyrazole, the palladium pre-catalyst, and the base.[6]
Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[3][6]
Addition of Reagents: Under a positive pressure of inert gas, add the amine (if solid) followed by the anhydrous, degassed solvent via syringe.[10] If the amine is a liquid, add it via syringe after the solvent.
Reaction: Place the sealed tube in a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C). Stir vigorously for the intended reaction time (monitor by TLC or LC-MS, typically 4-24 hours).[10]
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with a solvent like ethyl acetate and filter through a short plug of Celite to remove palladium residues and inorganic salts.[6]
Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[3]
Part 3: Mechanistic Insights & Visualizations
Understanding the catalytic cycle is key to rational troubleshooting.
The Buchwald-Hartwig Catalytic Cycle
The reaction proceeds through a sequence of well-defined steps. A failure at any point in this cycle will result in low conversion.
Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.
Troubleshooting Flowchart
Use this decision tree to guide your troubleshooting process systematically.
Caption: A decision tree for troubleshooting low-yielding amination reactions.
Part 4: Frequently Asked Questions (FAQs)
Q1: My 4-iodopyrazole starting material is consumed, but I don't see any product. What is happening?
This often points to two possibilities: dehalogenation or polymerization.[2] Dehalogenation (replacement of iodine with hydrogen) can occur as a side reaction. If your pyrazole NH is unprotected, polymerization is also a likely culprit.[2] Confirm the identity of any byproducts by mass spectrometry and consider protecting the pyrazole NH.
Q2: Can I use an aryl chloride or bromide instead of the iodide?
Yes, but the optimal conditions may change. The general reactivity order for oxidative addition is I > Br > Cl.[5] While iodides are very reactive, they can cause catalyst inhibition.[5] Bromides are often a "sweet spot" of good reactivity with fewer side reactions.[9] Chlorides are the least reactive and typically require more specialized, highly active catalyst systems (e.g., those with tBuXPhos or RuPhos ligands) and higher temperatures.[11]
Q3: How important is the solvent choice and its purity?
It is critically important. The solvent must be anhydrous and thoroughly degassed (e.g., by sparging with argon or via freeze-pump-thaw cycles). Water and oxygen are detrimental to the active catalyst.[3] Solvent choice (e.g., Toluene, Dioxane, THF) can also affect the solubility of reagents and intermediates, which in turn impacts reaction rates.[5]
Q4: I am coupling a primary amine. Are there any special considerations?
Primary amines can sometimes undergo double arylation to form a tertiary amine byproduct. To favor mono-arylation, you can sometimes use a slight excess of the amine. Certain ligands, like BrettPhos, have been specifically designed to favor the coupling of primary amines.[4]
References
Lan, X. B., et al. (2022). Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. Chemistry, 28(4), e202103341. Available from: [Link]
Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved February 27, 2026, from [Link]
Bak-Sypien, I. I., et al. (2020). Evidence for “cocktail”-type catalysis in Buchwald–Hartwig reaction. A mechanistic study. Catalysis Science & Technology. Available from: [Link]
Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved February 27, 2026, from [Link]
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved February 27, 2026, from [Link]
ResearchGate. (2022). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?. Retrieved February 27, 2026, from [Link]
ResearchGate. (n.d.). The Role of the Base in Buchwald-Hartwig Amination. Retrieved February 27, 2026, from [Link]
Lee, J., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(19), 4587. Available from: [Link]
Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. Retrieved February 27, 2026, from [Link]
Mann, G., et al. (2001). An improved method for the palladium-catalyzed amination of aryl iodides. The Journal of Organic Chemistry, 66(9), 3029-3037. Available from: [Link]
Comparative Guide: Mass Spectrometry Fragmentation of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole
Executive Summary This guide provides a technical analysis of the mass spectrometry (MS) behavior of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole ( , MW 237.96 Da). Due to the presence of a heavy halogen (Iodine) and an ether f...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) behavior of 4-Iodo-3-methoxy-1-methyl-1H-pyrazole (
, MW 237.96 Da). Due to the presence of a heavy halogen (Iodine) and an ether functionality on an aromatic heterocycle, this molecule exhibits distinct fragmentation channels that vary significantly based on the ionization energy regime.
This document compares two primary analytical approaches:
Hard Ionization (EI-MS): For structural fingerprinting and library matching.
Soft Ionization (ESI-MS/MS): For trace quantification and biological matrix analysis.
Structural Context & Theoretical Fragmentation
To interpret the spectra accurately, one must understand the bond dissociation energies (BDE) governing the molecule's stability.
Weakest Link (C-I Bond): The Carbon-Iodine bond is the most labile (BDE
50-60 kcal/mol), making iodine loss the primary fragmentation pathway in high-energy environments.
Methoxy Group (
): The ether linkage at the C3 position is prone to -cleavage or rearrangement, typically expelling a methyl radical () or formaldehyde ().
Pyrazole Core: The aromatic
ring is robust but will undergo ring fission (RDA-like mechanisms) under high collision energies (CE > 35 eV).
Comparative Analysis: EI vs. ESI
The choice of ionization method fundamentally alters the observed spectrum.[1] The table below contrasts the expected data output for researchers selecting a method.
Feature
Electron Impact (EI) @ 70 eV
Electrospray Ionization (ESI) + CID
Primary Ion
(Radical Cation, m/z 238)
(Protonated, m/z 239)
Molecular Ion Intensity
Low to Moderate (due to rapid I loss)
High (Base Peak)
Dominant Fragment
(m/z 111) or (m/z 127)
(m/z 112)
Mechanism
Homolytic Cleavage (Radical driven)
Heterolytic Cleavage / Charge Migration
Application
Purity confirmation, Synthetic intermediate ID
PK/PD studies, Impurity profiling
Critical Insight: In EI, the iodine atom often captures the electron to form
(m/z 127) due to its high electronegativity. In ESI positive mode, the charge resides on the pyrazole nitrogen, leading to neutral iodine loss ( or ).
Detailed Fragmentation Pathways (ESI-MS/MS)
In a drug development context, LC-MS/MS (ESI) is the standard. The following diagram illustrates the specific fragmentation cascade for the protonated parent ion (
239).
Fragmentation Topology
Figure 1: ESI-MS/MS fragmentation tree. The primary transition is the loss of Iodine, followed by pyrazole ring degradation.
Pathway Descriptions
Primary Channel (De-iodination):
Transition:
Mechanism: Homolytic cleavage of the C-I bond is facile. The positive charge is stabilized by the resonance of the 1-methyl-3-methoxy-pyrazole ring.
Diagnostic Value: This is the most sensitive transition for MRM (Multiple Reaction Monitoring) quantification.
Secondary Channel (Methoxy Cleavage):
Transition:
(Loss of ) or (Loss of ).
Mechanism: Radical loss of the methyl group from the ether oxygen. This is less favorable than iodine loss due to the stronger C-O bond.
Deep Fragmentation (Ring Fission):
Transition:
Mechanism: Loss of
(27 Da) from the pyrazole ring, a characteristic "fingerprint" of nitrogen heterocycles [1].
Experimental Protocol (LC-MS/MS)
To reproduce these results or validate the compound, follow this self-validating protocol.
Sample Preparation
Stock: Dissolve 1 mg of compound in 1 mL Methanol (HPLC grade).
Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile (+0.1% Formic Acid). Note: Formic acid is crucial to ensure protonation of the pyrazole nitrogen.
Instrument Parameters (Q-TOF or Triple Quad)
Source: ESI Positive Mode (+).
Capillary Voltage: 3.5 kV.
Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the weak C-I bond).
Collision Energy (CE) Ramp:
10 eV: Surviving Parent (
239).
20-25 eV: Optimal for De-iodination (
112).
40+ eV: Ring destruction (
85, 56).
Data Interpretation Table
Observed m/z
Ion Identity
Formula
Error (ppm)
Interpretation
238.97
< 5
Protonated Parent
260.95
< 5
Sodium Adduct (Common in MeOH)
112.06
--
Base Peak (Loss of Iodine)
223.94
--
Loss of methyl from methoxy
85.05
--
Pyrazole fragment (Loss of HCN + I)
References
Holzer, W., et al. (2009).[2] 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank. Link[2]
PubChem. (2025). 4-iodo-3-methoxy-1-methyl-1h-pyrazole Compound Summary. National Library of Medicine. Link
University of Luxembourg. (2025).[3] PubChemLite: Predicted Collision Cross Section for 4-iodo-3-methoxy-1-methyl-1h-pyrazole. Link
McLafferty, F. W. (1993). Interpretation of Mass Spectra. University Science Books.
IR Spectroscopy Absorption Bands for 4-Iodo-3-methoxy-1-methyl-1H-pyrazole: A Comparative Analytical Guide
Executive Summary4-Iodo-3-methoxy-1-methyl-1H-pyrazole (CAS: 2203986-20-1) is a highly functionalized heterocyclic building block frequently utilized in pharmaceutical cross-coupling reactions (e.g., Suzuki-Miyaura, Buch...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary4-Iodo-3-methoxy-1-methyl-1H-pyrazole (CAS: 2203986-20-1) is a highly functionalized heterocyclic building block frequently utilized in pharmaceutical cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[1]. For researchers and drug development professionals, verifying the structural integrity of this intermediate is paramount before downstream synthesis. Infrared (IR) spectroscopy provides a rapid, non-destructive method to confirm the presence of the pyrazole core, the specific methoxy/N-methyl substituents, and the critical carbon-iodine (C-I) bond.
This guide objectively compares the IR absorption profile of 4-iodo-3-methoxy-1-methyl-1H-pyrazole against its non-iodinated precursor and brominated analog, providing a self-validating experimental framework for rigorous quality control.
Mechanistic IR Spectral Analysis
The IR spectrum of 4-iodo-3-methoxy-1-methyl-1H-pyrazole is defined by four distinct vibrational domains. As an Application Scientist, understanding the causality behind these bands is essential for accurate spectral interpretation rather than relying on rote memorization:
The C-I Stretching Vibration (Far-IR/Fingerprint Region): The carbon-iodine bond is characterized by a1[1]. Because iodine is a heavy atom with low electronegativity, the reduced mass of the C-I oscillator is exceptionally large. According to Hooke's Law for molecular vibrations, this increased mass pushes the absorption to lower wavenumbers compared to lighter halogens like bromine or chlorine[2].
Methoxy Group Signatures: The methoxy (-OCH₃) substituent at position 3 introduces a3[3]. This is notably lower than standard aliphatic methyl stretches due to the adjacent highly electronegative oxygen atom. Furthermore, the asymmetric C-O-C stretch manifests as a prominent, intense band between 1200 and 1300 cm⁻¹[3].
Pyrazole Ring Vibrations (C=N and C=C): The heterocyclic core exhibits coupled4[4]. In the iodinated derivative, the inductive electron-withdrawing effect of the iodine atom at C4 subtly alters the dipole moment, often leading to a slight shift in these ring breathing modes compared to the unsubstituted precursor.
Aliphatic and Aromatic C-H Stretches: The N-methyl group contributes to4[4]. The isolated aromatic C-H bond at position 5 of the pyrazole ring appears as a weak, sharp band above 3000 cm⁻¹ (typically 3100–3150 cm⁻¹)[4].
Comparative Product Performance (Spectral Data)
To objectively evaluate the target compound, we compare its predicted absorption bands against two common alternatives: the unsubstituted precursor and the brominated analog. This comparison allows researchers to easily identify whether a halogenation reaction has gone to completion.
Vibrational Mode
3-Methoxy-1-methyl-1H-pyrazole (Precursor)
4-Iodo-3-methoxy-1-methyl-1H-pyrazole (Target)
4-Bromo-3-methoxy-1-methyl-1H-pyrazole (Analog)
Aromatic C-H Stretch (C5-H)
~3110 cm⁻¹
~3115 cm⁻¹
~3115 cm⁻¹
Aromatic C-H Stretch (C4-H)
~3050 cm⁻¹
Absent (Replaced by Halogen)
Absent (Replaced by Halogen)
Aliphatic C-H Stretch (N-CH₃)
~2950 cm⁻¹
~2950 cm⁻¹
~2950 cm⁻¹
Methoxy C-H Stretch (Sym)
~2830 cm⁻¹
~2830 cm⁻¹
~2830 cm⁻¹
Pyrazole Ring (C=N, C=C)
1500–1600 cm⁻¹
1510–1610 cm⁻¹ (Heavy Atom Shift)
1515–1615 cm⁻¹
Methoxy C-O-C (Asym)
~1250 cm⁻¹
~1250 cm⁻¹
~1250 cm⁻¹
Carbon-Halogen Stretch
Absent
500–600 cm⁻¹ (C-I)
515–690 cm⁻¹ (C-Br)
Self-Validating ATR-FTIR Protocol
Attenuated Total Reflectance (ATR) FTIR is the preferred methodology for this analysis. Unlike traditional KBr pelleting—which can introduce hygroscopic moisture (causing a broad O-H stretch at ~3300 cm⁻¹ that obscures critical aliphatic/aromatic C-H bands)—ATR requires no sample preparation and preserves the crystalline integrity of the pyrazole.
System Initialization & Purge: Purge the FTIR spectrometer with dry nitrogen for 15 minutes to minimize atmospheric H₂O and CO₂ interference.
Calibration (Self-Validation Step): Acquire a spectrum of a traceable polystyrene standard. Verify that the reference peak at 1601.2 cm⁻¹ is within ±1 cm⁻¹. This ensures the interferometer's laser calibration is completely accurate before analyzing the unknown sample.
Background Acquisition: Collect a background scan of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution). This step provides the baseline profile for atmospheric subtraction.
Sample Application: Apply 2–5 mg of crystalline 4-iodo-3-methoxy-1-methyl-1H-pyrazole directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the sample. Causality note: The evanescent wave only penetrates a few micrometers; poor contact will result in a weak, noisy spectrum.
Data Acquisition: Run the sample scan using the identical parameters as the background (32 scans, 4 cm⁻¹ resolution).
Post-Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth. Causality note: Peaks at lower wavenumbers (such as the critical C-I stretch at 500-600 cm⁻¹) will appear artificially intense compared to high-wavenumber peaks without this correction. Normalize the baseline for quantitative comparison.
Bioisosteric replacement of 4-iodo-3-methoxy-1-methyl-1H-pyrazole in SAR studies
Bioisosteric Replacement Strategies: A Comparative Guide to 4-Iodo-3-methoxy-1-methyl-1H-pyrazole in SAR Studies As drug discovery programs advance from hit-to-lead to lead optimization, medicinal chemists frequently enc...
Author: BenchChem Technical Support Team. Date: March 2026
Bioisosteric Replacement Strategies: A Comparative Guide to 4-Iodo-3-methoxy-1-methyl-1H-pyrazole in SAR Studies
As drug discovery programs advance from hit-to-lead to lead optimization, medicinal chemists frequently encounter "chemotype walls"—points where a molecule possesses excellent target affinity but fails due to poor physicochemical properties or metabolic liabilities. In these scenarios, scaffold hopping via bioisosteric replacement is required.
This guide evaluates the strategic utility of 4-iodo-3-methoxy-1-methyl-1H-pyrazole (CAS: 2203986-20-1)[1], a highly engineered building block designed to rescue failing chemotypes by replacing problematic phenyl, phenol, or amide moieties while providing a versatile handle for late-stage Structure-Activity Relationship (SAR) diversification.
Mechanistic Rationale: Deconstructing the Bioisostere
To understand why this specific pyrazole derivative outperforms traditional aryl fragments, we must deconstruct its structural anatomy and the causality behind its design:
The Pyrazole Core (Amide/Phenol Mimicry): Phenols are notorious for rapid Phase II metabolism (glucuronidation and sulfation), leading to poor oral bioavailability. Similarly, amides can suffer from proteolytic cleavage or conformational flexibility. The pyrazole core acts as a rigidified bioisostere that maintains critical hydrogen-bonding networks while resisting enzymatic degradation[2]. Furthermore, replacing a benzene ring with a pyrazole significantly lowers the partition coefficient (cLogP), improving aqueous solubility and mitigating off-target lipophilic toxicity (e.g., hERG inhibition)[3].
The N1-Methyl Advantage: Unsubstituted pyrazoles exist in a tautomeric equilibrium. When a drug target binds a tautomeric mixture, it must "pay" an entropic desolvation penalty to lock the active conformation. The N1-methyl group fixes the tautomeric state, ensuring a predictable vector projection of the substituents, and completely blocks N-glucuronidation liabilities[3].
C3-Methoxy Electronic Tuning: The methoxy group acts as a strong
-donor. It enriches the electron density of the pyrazole ring, strengthening potential cation- interactions with basic residues (e.g., Lysine, Arginine) in the target's binding pocket. Additionally, the oxygen atom provides a defined, rigidified hydrogen bond acceptor.
C4-Iodination for Late-Stage SAR: Iodine possesses the lowest bond dissociation energy among stable halogens, making it the premier handle for palladium-catalyzed cross-coupling. This allows chemists to rapidly generate diverse SAR libraries via Suzuki, Sonogashira, or Buchwald-Hartwig reactions under mild conditions, avoiding the high temperatures that might degrade sensitive pharmacophores[4][5].
Comparative Performance Analysis
When designing an SAR library, the choice of the core halogenated fragment dictates the downstream pharmacokinetic profile of the synthesized analogs. The table below objectively compares 4-iodo-3-methoxy-1-methyl-1H-pyrazole against traditional alternatives.
Data Interpretation: While 4-iodophenol provides a standard aromatic vector, its metabolic vulnerability makes it a poor choice for oral drug candidates. The transition to a 1-methylpyrazole core drops the cLogP and eliminates the Phase II liability. The addition of the 3-methoxy group optimally balances the Topological Polar Surface Area (TPSA) for membrane permeability while providing an essential H-bond acceptor.
Logical Workflow Visualization
Workflow of bioisosteric replacement using 4-iodo-3-methoxy-1-methyl-1H-pyrazole in SAR.
To leverage this building block effectively, the following protocol details a high-throughput Suzuki-Miyaura cross-coupling designed for rapid SAR library generation.
Objective: Couple 4-iodo-3-methoxy-1-methyl-1H-pyrazole with diverse aryl/heteroaryl boronic acids to explore the C4 chemical space.
Causality & Design: This protocol utilizes
because its large bite angle facilitates the reductive elimination of sterically hindered biaryls. A biphasic solvent system (1,4-Dioxane/) is explicitly chosen to ensure the solubility of both the highly organic pyrazole electrophile and the inorganic base required for transmetalation.
Step-by-Step Methodology:
Reaction Assembly (Inert Atmosphere): In an oven-dried microwave vial equipped with a stir bar, combine 4-iodo-3-methoxy-1-methyl-1H-pyrazole (1.0 eq, 0.5 mmol), the desired aryl boronic acid (1.2 eq, 0.6 mmol), and
(2.5 eq, 1.25 mmol).
Causality: Excess base is strictly required to convert the boronic acid into the reactive, electron-rich boronate species, which is the actual nucleophile in the transmetalation step.
Catalyst Addition & Degassing: Add
(0.05 eq, 2.5 mol%) and suspend the mixture in a degassed solution of 1,4-Dioxane/ (4:1 ratio, 0.2 M total concentration).
Causality: Thorough degassing (via argon sparging or freeze-pump-thaw) is critical. Oxygen drives the homocoupling of boronic acids (the Suzuki side-reaction), which consumes the nucleophile and complicates purification.
Thermal Activation: Seal the vial with a crimp cap and heat the mixture at 90°C in an oil bath or microwave reactor for 4 hours.
Self-Validation Checkpoint (LC-MS): Remove a 5
L aliquot, dilute in LC-MS grade acetonitrile, and analyze.
Validation Parameters: The reaction is deemed successful and complete when the UV trace demonstrates the total disappearance of the starting material peak (
238 )[1] and the emergence of the target biaryl mass. If the 238 peak persists, transmetalation is the rate-limiting step; validate the integrity of the boronic acid and add an additional 0.5 eq.
Workup & Isolation: Cool to room temperature, dilute with Ethyl Acetate (10 mL), and wash with brine (2 x 5 mL). Dry the organic layer over anhydrous
, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography using a Hexanes/Ethyl Acetate gradient to yield the pure C4-substituted bioisostere.
